Cas no 2229605-81-4 (1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene
• CAS No: 2229605-81-4
• MF: C₁₇H₁₆
• MW: 220.308944702148
• CID: 5916517
• PubChem ID: 165655430
• Update Time: 2025-10-29

1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene
• 2229605-81-4
• EN300-1860979

• Inchi： 1S/C17H16/c1-4-17(2,3)16-13-9-8-12-15(16)14-10-6-5-7-11-14/h1,5-13H,2-3H3
• InChI Key： VETMIHDHXMUVQB-UHFFFAOYSA-N
• SMILES： C(C#C)(C)(C)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.125200510g/mol
• Monoisotopic Mass: 220.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene

Chemical Profile of 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene (CAS No: 2229605-81-4)

1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene, identified by the CAS number 2229605-81-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural features and potential applications. This aromatic compound consists of a phenyl ring substituted with a propargyl group linked to a 2-methylbutyl chain, making it a versatile scaffold for further functionalization and study.

The molecular structure of 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene presents an intriguing combination of hydrophobicity and reactivity, which positions it as a promising candidate for various chemical transformations. The presence of the alkyne functionality (C≡C) at the 2-position of the propargyl group introduces opportunities for further derivatization through reactions such as hydroamination, cross-coupling, and polymerization. These chemical properties make it a valuable building block in the synthesis of more complex molecules, including potential pharmaceuticals and advanced materials.

In recent years, the study of arylalkyne compounds has seen considerable growth, driven by their utility in constructing highly conjugated systems and in the development of novel organic electronic devices. The phenyl ring in 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene contributes to its stability and electronic properties, making it suitable for applications in optoelectronic materials. For instance, researchers have explored such compounds in the fabrication of organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs), where their ability to form stable π-conjugated systems is highly beneficial.

The 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene scaffold has also been investigated for its potential role in medicinal chemistry. The combination of aromaticity and alkyne functionality provides multiple sites for interaction with biological targets. Preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties, particularly in the realms of anti-inflammatory and anticancer therapies. The alkyne group can be selectively functionalized to introduce bioactive moieties, such as heterocyclic rings or polar functional groups, which can enhance binding affinity to specific receptors or enzymes.

One notable area of research involves the use of 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene in the development of metal-catalyzed cross-coupling reactions. These reactions are pivotal in synthetic organic chemistry, enabling the efficient construction of carbon-carbon bonds under mild conditions. The propargyl group's reactivity with palladium or copper catalysts allows for the introduction of aryl or vinyl groups at various positions along the molecule, leading to a diverse library of derivatives. Such transformations have been instrumental in creating complex molecular architectures with tailored properties.

The application of computational methods has further accelerated the study of 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene. Molecular modeling techniques have been employed to predict its behavior in different environments, including interactions with biological targets. These simulations help researchers optimize synthetic routes and anticipate potential side reactions, thereby streamlining the development process. Additionally, density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity of this compound, guiding experimental design with greater precision.

Recent advancements in polymer science have also highlighted the significance of 1-(2-methylbut-3-yn-2-yl)-2-phenylbenzene as a monomer or crosslinking agent. Its ability to form stable polymers through alkyne metathesis reactions has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being explored for use in coatings, adhesives, and high-performance composites, where their unique characteristics offer advantages over conventional polymers.

The versatility of 1-(2-methylbut-3-ylyl)-substituted benzene derivatives extends to their role as intermediates in agrochemical synthesis. Researchers have demonstrated that modifications at the propargyl position can yield compounds with herbicidal or pesticidal activity. The phenyl ring's ability to interact with biological systems makes it an ideal platform for designing molecules that disrupt specific metabolic pathways in pests or weeds while maintaining environmental safety.

In conclusion,1-(2-methylbut--ylyl)-substituted benzene derivatives, including 1-(23methylbubt--ylyl)-substituted benzene derivatives, represent a fascinating class of compounds with broad applicability across multiple scientific disciplines. Their unique structural features enable diverse chemical transformations and functionalizations, making them valuable tools for both academic research and industrial innovation. As our understanding of their properties continues to grow,this compound will undoubtedly play an increasingly important role in shaping future advancements in medicine, materials science,and beyond.